Cas no 304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid)
(3-Cyano-5-fluorophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds with high efficiency. The presence of both cyano and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and agrochemical applications. Its stability under typical reaction conditions and compatibility with diverse functional groups contribute to its utility in constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for introducing fluorinated and nitrile-containing motifs, which are critical in drug design for improving metabolic stability and binding affinity. Proper handling under inert conditions is recommended to preserve its reactivity.
304858-67-1 structure
Product name:(3-cyano-5-fluorophenyl)boronic acid
(3-cyano-5-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-fluorophenylboronic acid
- 3-Cyano-5-fluorobenzeneboronic acid
- (3-Cyano-5-fluorophenyl)boronic acid
- 1-Butanethiol,AcroSeal
- 3-Borono-5-fluorobenzonitrile
- Boronic acid,(3-cyano-5-fluorophenyl)-(9CI)
- (3-cyano-5-fluorophenyl)boronic acid
-
- MDL： MFCD09263608
- Inchi： InChI=1S/C7H5BFNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,11-12H
- InChI Key： DLYWCECHXBOCAS-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=CC(B(O)O)=C1
Computed Properties
- Exact Mass: 165.04000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.35
- Boiling Point: 343.1°C at 760 mmHg
- PSA: 64.25000
- LogP: -0.62282
(3-cyano-5-fluorophenyl)boronic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
(3-cyano-5-fluorophenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-cyano-5-fluorophenyl)boronic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050913-5g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 98% | 5g |
￥534.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050913-100g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 98% | 100g |
￥7200.00 | 2024-08-02 | |
| Enamine | EN300-222152-0.25g |
(3-cyano-5-fluorophenyl)boronic acid |
304858-67-1 | 0.25g |
$393.0 | 2023-09-16 | ||
| Enamine | EN300-222152-10.0g |
(3-cyano-5-fluorophenyl)boronic acid |
304858-67-1 | 10.0g |
$917.0 | 2023-07-06 | ||
| eNovation Chemicals LLC | K38084-5g |
3-Cyano-5-fluorophenylboronic acid |
304858-67-1 | 97% | 5g |
$165 | 2024-05-24 | |
| eNovation Chemicals LLC | K38084-10g |
3-Cyano-5-fluorophenylboronic acid |
304858-67-1 | 97% | 10g |
$190 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1050913-1g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 98% | 1g |
￥115.00 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0182-1G |
(3-cyano-5-fluorophenyl)boronic acid |
304858-67-1 | 95% | 1g |
￥ 237.00 | 2023-04-13 | |
| Enamine | EN300-222152-0.1g |
(3-cyano-5-fluorophenyl)boronic acid |
304858-67-1 | 0.1g |
$376.0 | 2023-09-16 | ||
| Enamine | EN300-222152-1.0g |
(3-cyano-5-fluorophenyl)boronic acid |
304858-67-1 | 1.0g |
$212.0 | 2023-07-06 |
(3-cyano-5-fluorophenyl)boronic acid Related Literature
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:304858-67-1)(3-cyano-5-fluorophenyl)boronic acid
Purity:99%
Quantity:25g
Price ($):285.0